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Mandipropamid is a carboxylic acid amide (CAA) fungicide highly effective against oomycete pathogens,

such as Phytophthora infestans (causing potato late blight) and Plasmopara viticola (causing grapevine

downy mildew) [1] [2]. Its primary effect is the inhibition of cellulose synthesis in the cell wall of these

pathogens [1] [3].

The table below summarizes the key characteristics of its action:

Feature Description

Molecular
Target

Cellulose synthase-like protein PiCesA3 in Phytophthora infestans [1].

Biochemical
Effect

Disruption of cellulose incorporation into the cell wall, leading to loss of structural
integrity [1].

Cellular
Symptom

Swelling and deformation of germ tubes and hyphal tips [1].

Uptake &
Mobility

Acts on the cell wall; uptake into the cell is not required for activity. It is a cytropic
fungicide with local redistributive properties in plants [1] [2].

Application
Type

Foliar spray with protective and curative action [3].
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Experimental Evidence and Key Findings

The identification of mandipropamid's mode of action was confirmed through a combination of

biochemical, genetic, and microscopic techniques [1]. The following workflow outlines the key experimental

approaches:
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Start: Identify Symptomology

Microscopic Analysis
of Treated Germinating Cysts

Observes swelling
at germ tube tips

Biochemical Assays
(14C Glucose Incorporation)

Hypothesis:
Inhibits cellulose synthesis

Genetic Analysis
(EMS Mutagenesis & Sequencing)

Confirms reduced
cellulose synthesis

Functional Validation
(Gene Transformation)

Identifies mutations
in PiCesA3 gene

Conclusion: Confirmed
MoA and Target

Mutated gene
confers insensitivity
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Experimental workflow for identifying mandipropamid's mode of action

Symptomatology and Phenotypic Effects: Treatment of P. infestans germinating cysts caused

characteristic swelling of the germ tube tips and arrested growth. This symptom is typical of cell wall

biosynthesis inhibitors. The effect was reversible; washing away the fungicide allowed the cysts to

resume normal growth, indicating non-lethal, static action that does not require cellular uptake [1].

Biochemical Uptake and Incorporation Assays: Using 14C-labeled mandipropamid, researchers

demonstrated that the compound acts on the cell wall and does not enter the cell. Furthermore, 14C-

glucose incorporation assays showed that mandipropamid specifically perturbs the incorporation

of glucose into cellulose, confirming the inhibition of cellulose synthesis as the primary effect [1].

Genetic Identification of Target and Validation: Laboratory mutants of P. infestans with

insensitivity to mandipropamid were generated. Sequencing of cellulose synthase (CesA) genes in

these mutants revealed point mutations in the PiCesA3 gene, all resulting in a change to the same

amino acid (glycine-1105). To confirm causality, the mutated PiCesA3 allele was transformed and

expressed in a wild-type, sensitive isolate, which subsequently became insensitive to mandipropamid,

providing definitive evidence that PiCesA3 is the molecular target [1].

Resistance Management and Agronomic Practice

Like many single-site fungicides, mandipropamid carries a risk of resistance development in pathogen

populations [2]. Resistance is conferred by specific point mutations in the target CesA3 gene [1]. The

dominant resistance management strategy is to use mandipropamid in mixtures and alternation with other

fungicides.

The table below summarizes partners and strategies based on 2025 agronomic advice for potato blight

control [4] [5]:

Strategy Recommendation

Mixing
Partners

Always apply in a tank mix with a fungicide from a different FRAC group. Effective
partners include fluazinam, propamocarb, amisulbrom, cyazofamid, and
mancozeb [4] [5].
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Strategy Recommendation

Application
Program

Use in strict alternation with non-CAA modes of action. In a 12-spray program, a
maximum of 6 mandipropamid applications is advised (no more than 50% of total

sprays) [4] [5].

Timing Apply as a preventative treatment for optimal control [5].

A Novel Application in Chemical Biology

Beyond its agricultural use, mandipropamid has been repurposed in basic research as a chemical inducer

of proximity (CIP). A engineered mutant of the plant receptor PYR1 (PYRMandi) specifically binds

mandipropamid and induces dimerization with its partner protein, ABI [6].

This orthogonal system allows scientists to precisely control protein-protein interactions in mammalian cells

and living organisms like zebrafish embryos. Its advantages include excellent cell permeability, low

toxicity, and very fast induction kinetics, outperforming other established CIPs like rapamycin in speed

[6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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